(3R)-1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidin-3-amine

• IUPAC Name: (3R)-1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidin-3-amine
• InChI: InChI=1S/C10H16N4O2/c1-15-8-5-9(16-2)13-10(12-8)14-4-3-7(11)6-14/h5,7H,3-4,6,11H2,1-2H3/t7-/m1/s1
• InChI Key: IQIXDKXNRSPAIK-SSDOTTSWSA-N
• Canonical SMILES: COC1=CC(=NC(=N1)N2CCC(C2)N)OC
• Isomeric SMILES: COC1=CC(=NC(=N1)N2CC[C@H](C2)N)OC
• Molecular Formula: C10H16N4O2
• Molecular Weight: 224.26 g/mol

Description

(3R)-1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidin-3-amine is a chemical compound that belongs to the pyrrolidine class of molecules. It is commonly used in scientific research as a tool compound to study various biological processes.

Mechanism of Action

(3R)-1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidin-3-amine acts as a selective antagonist of N-methyl-D-aspartate (NMDA) receptors. It binds to the glycine site of the NMDA receptor and prevents the binding of glycine, which is necessary for the activation of the receptor. This results in the inhibition of NMDA receptor-mediated neurotransmission.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit NMDA receptor-mediated synaptic plasticity, learning, and memory. It has also been shown to inhibit the release of various neurotransmitters, such as glutamate, acetylcholine, and dopamine. Additionally, it has been shown to have neuroprotective effects in various models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using (3R)-1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidin-3-amine in lab experiments is its selectivity for NMDA receptors. This allows researchers to study the function of NMDA receptors without affecting other neurotransmitter receptors. Additionally, it has a long half-life, which allows for prolonged inhibition of NMDA receptor-mediated neurotransmission.
One limitation of using this compound in lab experiments is its potential toxicity. It has been shown to have cytotoxic effects in some cell types, which may limit its use in certain experiments. Additionally, its selectivity for NMDA receptors may limit its use in studying other neurotransmitter receptors.

Future Directions

There are several future directions for the use of (3R)-1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidin-3-amine in scientific research. One direction is the study of its neuroprotective effects in various models of neurodegenerative diseases. Another direction is the study of its effects on synaptic plasticity, learning, and memory in various animal models. Additionally, its potential use in the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease, warrants further investigation.

Synthesis Methods

The synthesis of (3R)-1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidin-3-amine involves a multi-step process. The first step involves the reaction of 4,6-dimethoxypyrimidine-2-carboxylic acid with thionyl chloride to form 4,6-dimethoxypyrimidine-2-carbonyl chloride. The second step involves the reaction of 4,6-dimethoxypyrimidine-2-carbonyl chloride with (R)-(-)-3-aminopyrrolidine to form this compound.

Scientific Research Applications

(3R)-1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidin-3-amine is used in scientific research to study various biological processes. It is commonly used as a tool compound to study the function of ionotropic glutamate receptors. It is also used to study the role of glutamate receptors in synaptic plasticity, learning, and memory. Additionally, it is used to study the function of other neurotransmitter receptors, such as GABA receptors.